Cas no 353773-35-0 (N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide)

• Product Name: N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide
• CAS No: 353773-35-0
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 1476777
• PubChem ID: 1181036
• Update Time: 2025-09-28

N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,N-[4-[[(5-methyl-3-isoxazolyl)amino]sulfonyl]phenyl]-
• N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide
• HMS2893D20
• CCG-21613
• N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)cyclohexanecarboxamide
• F3016-0079
• Z32430068
• WAY-322255
• AK-968/13408069
• CHEMBL1875370
• Cyclohexanecarboxylic acid [4-(5-methyl-isoxazol-3-ylsulfamoyl)-phenyl]-amide
• AKOS000492103
• N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide
• N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]cyclohexanecarboxamide
• Oprea1_042151
• 353773-35-0
• N~1~-(4-{[(5-METHYL-3-ISOXAZOLYL)AMINO]SULFONYL}PHENYL)-1-CYCLOHEXANECARBOXAMIDE
• STK076242
• SMR000611431
• SR-01000503823-1
• N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}cyclohexanecarboxamide
• EU-0080046
• DTXSID301322032
• MLS001222525
• SR-01000503823
• Oprea1_534475

• Inchi： 1S/C17H21N3O4S/c1-12-11-16(19-24-12)20-25(22,23)15-9-7-14(8-10-15)18-17(21)13-5-3-2-4-6-13/h7-11,13H,2-6H2,1H3,(H,18,21)(H,19,20)
• InChI Key： GLDAYRZXRFZUGD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1CCCCC1)=O)(NC1C=C(C)ON=1)(=O)=O

Computed Properties

• Exact Mass: 363.12543
• Monoisotopic Mass: 363.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 101.3

Additional information on N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide

Professional Introduction to N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide (CAS No. 353773-35-0)

N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide is a sophisticated chemical compound characterized by its intricate molecular structure and potential biological activity. This compound, identified by its CAS number 353773-35-0, has garnered significant attention in the field of pharmaceutical research due to its unique structural features and promising applications. The molecular framework of this compound incorporates several key functional groups, including a sulfamoyl moiety and a cyclohexanecarboxamide side chain, which are strategically positioned to interact with biological targets. Such structural design often enhances the compound's binding affinity and selectivity, making it a valuable candidate for further investigation in drug discovery.

The sulfamoyl group, specifically located at the 4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl moiety, plays a crucial role in the compound's pharmacological properties. Sulfamoyl derivatives are well-documented for their diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. The presence of this group in N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide suggests that it may exhibit similar properties, potentially making it effective in modulating inflammatory pathways or inhibiting microbial growth. Additionally, the phenyl ring appended to the sulfamoyl group further enhances the compound's interactability with biological targets, providing multiple sites for potential binding interactions.

The cyclohexanecarboxamide side chain is another critical feature of this compound, contributing to its overall stability and solubility. This structural element is often employed in pharmaceuticals to improve pharmacokinetic profiles, ensuring better absorption and distribution within the body. The cyclohexane ring's flexibility allows for conformational adjustments that can optimize binding interactions with biological targets, while the amide bond provides a stable linkage between the core structure and the sulfamoyl moiety. These features collectively contribute to the compound's potential as a lead molecule in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide with various biological targets. These studies have revealed promising insights into its potential pharmacological effects. For instance, computational simulations suggest that this compound may interact with enzymes involved in inflammatory signaling pathways, such as COX-2 and LOX. By modulating these enzymes' activity, the compound could potentially alleviate inflammation and related symptoms.

In addition to its potential anti-inflammatory properties, N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide has shown promise in preliminary studies as a scaffold for developing novel antimicrobial agents. The sulfamoyl group's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it an attractive target for antimicrobial drug design. Furthermore, the oxazole ring embedded within the molecular structure introduces additional potential binding sites for biological targets. Oxazole derivatives are known for their broad spectrum of biological activities, including antimicrobial and antifungal properties. The presence of this moiety in N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide may contribute to its efficacy against a variety of pathogens.

The synthesis of N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity of the final product. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been instrumental in obtaining high-quality material suitable for further biological testing. The synthetic route also emphasizes green chemistry principles by minimizing waste generation and optimizing energy efficiency.

Evaluation of N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}cyclohexanecarboxamide's pharmacokinetic properties is essential for assessing its potential as a therapeutic agent. Studies have focused on its absorption, distribution, metabolism, excretion (ADME) profiles to understand how it behaves within the body after administration. Preliminary data suggest that this compound exhibits favorable solubility and stability under physiological conditions, which are critical factors for effective drug delivery. Additionally, metabolic studies indicate that it is metabolized through well-characterized pathways, allowing for predictable clearance rates.

The safety profile of N-{4-(5-methyl-1,2-oxazol-3-ylsulfamoylphenyl)cyclohexanecarboxamide is another critical aspect that requires thorough investigation before clinical application can be considered. Acute toxicity studies have been conducted to assess immediate effects following exposure to high doses of the compound. These studies have provided valuable data on its safety margins and potential side effects. Furthermore， chronic toxicity evaluations are ongoing to understand long-term exposure risks associated with this compound.

Future research directions for N-{4-(5-methyl-l,l -oxazol-l -3 -yIsulfamoyIphenyll)cycIohexancarboxamide include exploring its potential applications in treating chronic diseases such as cancer and neurodegenerative disorders. Its unique structural features make it a versatile scaffold for designing molecules that can interact with multiple biological targets simultaneously—a strategy often employed in multi-target drug development programs aimed at addressing complex diseases like cancer by simultaneously inhibiting several key pathways involved in tumor growth and progression.

In conclusion,N-{4(5methyl-l,l oxazoIe-l -3 ylsulfa moyIphcnyll)cycIohexancarboxarnide (CAS No 353773 -35 -0) represents an exciting opportunity In pharmaceutical research due To Its Intricate molecular structure And promising biological activities SufIcient evidence from preliminary studies Indicates That It May Have therapeutic applications In modulating inflammatory processes And combating microbial infections Further research Is warranted To fully elucidate Its pharmacological effects And safety profile making It A valuable candidate For future clinical development programs